molecular formula C17H17F3N4OS B2819452 N'-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide CAS No. 477868-71-6

N'-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide

Cat. No.: B2819452
CAS No.: 477868-71-6
M. Wt: 382.41
InChI Key: SGIKIVKAAUXJSU-SSDVNMTOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N’-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide” is a chemical compound . It is also known as “N-[(2-piperidin-1-yl-1,3-thiazol-5-yl)methylideneamino]-4-(trifluoromethyl)benzamide” and "Benzoic acid, 4-(trifluoromethyl)-, 2-[[2-(1-piperidinyl)-5-thiazolyl]methylene]hydrazide" .


Synthesis Analysis

The synthesis of this compound might involve the use of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons .


Chemical Reactions Analysis

The chemical reactions involving this compound might be related to the properties and applications of trifluoromethyl ketones (TFMKs) .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound might be related to those of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons .

Scientific Research Applications

Synthesis and Biological Activities

The compound N'-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide belongs to a class of compounds that have been extensively studied for their synthesis and potential biological activities. Research has focused on the synthesis of various derivatives and evaluation of their antimicrobial, antiproliferative, and anti-arrhythmic activities, among others.

One study elaborates on the synthesis and anti-arrhythmic activity of piperidine-based 1,3-thiazole derivatives, highlighting the potential of these compounds in medical applications (Abdel‐Aziz et al., 2009). Another research effort focuses on the facile synthesis of thiazolo[3, 2]pyridines containing the pyrazolyl moiety and their antimicrobial activity, suggesting a broad spectrum of biological applications (El-Emary et al., 2005).

Further investigations into the molecular interaction of similar compounds with receptors, such as the CB1 cannabinoid receptor, provide insights into the design of receptor antagonists for therapeutic purposes (Shim et al., 2002).

Antimicrobial and Antiproliferative Investigations

The antimicrobial and antiproliferative properties of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have been synthesized and tested, showcasing moderate to significant activity against a range of pathogens (Khalid et al., 2016). Another study on the disposition and metabolism of SB-649868, an orexin receptor antagonist, underlines the importance of understanding the pharmacokinetics of these compounds for developing effective insomnia treatments (Renzulli et al., 2011).

Additional Research Efforts

Further synthetic efforts have led to the creation of novel thiazolopyridines and pyridines, expanding the chemical space of these compounds for various potential applications (Lamphon et al., 2004). The exploration of benzothiazole derivatives for corrosion inhibition demonstrates the versatility of these compounds beyond biological applications (Yadav et al., 2016).

Future Directions

The future directions for this compound might be related to the ongoing research and applications of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons .

Properties

IUPAC Name

N-[(E)-(2-piperidin-1-yl-1,3-thiazol-5-yl)methylideneamino]-4-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17F3N4OS/c18-17(19,20)13-6-4-12(5-7-13)15(25)23-22-11-14-10-21-16(26-14)24-8-2-1-3-9-24/h4-7,10-11H,1-3,8-9H2,(H,23,25)/b22-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGIKIVKAAUXJSU-SSDVNMTOSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=NC=C(S2)C=NNC(=O)C3=CC=C(C=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCN(CC1)C2=NC=C(S2)/C=N/NC(=O)C3=CC=C(C=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17F3N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.